Cas no 676594-29-9 (5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester)

• Product Name: 5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester
• CAS No: 676594-29-9
• MF: C₁₃H₁₀F₃N₃O₂
• MW: 297.2326130867
• CID: 6456484
• PubChem ID: 2808192
• Update Time: 2025-06-08

5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester

• Inchi： 1S/C13H10F3N3O2/c1-21-11(20)9-7-17-12(19-10(9)13(14,15)16)18-8-5-3-2-4-6-8/h2-7H,1H3,(H,17,18,19)
• InChI Key： ZUFZISUYDDEHPZ-UHFFFAOYSA-N
• SMILES： C1(NC2=CC=CC=C2)=NC=C(C(OC)=O)C(C(F)(F)F)=N1

Experimental Properties

• Density: 1.393±0.06 g/cm3(Predicted)
• Boiling Point: 419.9±55.0 °C(Predicted)
• pka: -0.16±0.38(Predicted)

Additional information on 5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester

Introduction to 5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester (CAS No. 676594-29-9)

5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester, identified by the CAS number 676594-29-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrimidine derivatives class, a group of molecules widely recognized for their biological activities and potential therapeutic applications. The structural features of this compound, particularly the presence of a phenylamino group at the 2-position and a trifluoromethyl group at the 4-position, contribute to its unique chemical properties and biological interactions.

The methyl ester functionality in the name indicates that the carboxylic acid group of the pyrimidine core is esterified, which can influence its solubility, metabolic stability, and pharmacokinetic behavior. These characteristics make it a valuable scaffold for drug discovery and development. In recent years, there has been a growing interest in pyrimidine-based compounds due to their role as key intermediates in the synthesis of various bioactive molecules. The introduction of fluorine atoms, such as in the trifluoromethyl group, is particularly noteworthy as it can enhance metabolic stability and binding affinity to biological targets.

One of the most compelling aspects of 5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester is its potential application in the development of novel therapeutic agents. Pyrimidine derivatives have been extensively studied for their activities against a range of diseases, including cancer, infectious diseases, and inflammatory disorders. The phenylamino moiety is known to interact with biological macromolecules in specific ways, which can be exploited to design molecules with targeted therapeutic effects. Furthermore, the trifluoromethyl group is a common pharmacophore that improves the pharmacokinetic properties of drug candidates by increasing their lipophilicity and resistance to metabolic degradation.

Recent research has highlighted the importance of fluorinated pyrimidines in medicinal chemistry. Studies have demonstrated that compounds containing trifluoromethyl groups often exhibit enhanced binding affinity and prolonged half-life in vivo. This has led to the exploration of such compounds in various therapeutic areas. For instance, fluorinated pyrimidines have been investigated as inhibitors of kinases and other enzymes involved in cancer progression. The structural motif of 5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester aligns well with these requirements, making it a promising candidate for further investigation.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The introduction of the phenylamino group at the 2-position typically involves nucleophilic substitution or condensation reactions, while the incorporation of the trifluoromethyl group can be achieved through metal-catalyzed cross-coupling reactions or direct fluorination methods. The final step involves esterification of the carboxylic acid group to yield the desired methyl ester derivative. Each step in this synthetic pathway must be optimized to ensure high yield and purity.

In terms of biological activity, preliminary studies on derivatives similar to 5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester have shown promising results. These studies often focus on evaluating interactions with specific biological targets such as enzymes or receptors. For example, compounds with a similar structural framework have been found to inhibit kinases involved in cell signaling pathways relevant to cancer therapy. The presence of both the phenylamino and trifluoromethyl groups suggests that this compound may exhibit similar inhibitory effects on relevant targets.

The pharmacological profile of this compound is also influenced by its solubility and bioavailability. The ester functionality can affect how quickly it is absorbed and metabolized by the body. Additionally, fluorine atoms can influence electronic properties and binding interactions at a molecular level. These factors are critical in determining whether a compound will be effective as a drug candidate. Further studies are needed to fully elucidate these properties and assess potential therapeutic applications.

From an industrial perspective, the production and commercialization of 5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester would require scalable synthetic routes and stringent quality control measures. Manufacturers would need to ensure that impurities are minimized and that batch-to-batch consistency is maintained. This is particularly important for pharmaceutical applications where purity is paramount. Advances in synthetic methodologies could potentially lower production costs and make this compound more accessible for research purposes.

The role of computational chemistry in studying compounds like this one cannot be overstated. Molecular modeling techniques allow researchers to predict how a molecule might behave biologically before conducting expensive wet-lab experiments. These tools can help identify potential binding sites on target proteins or estimate binding affinities with high accuracy. By leveraging computational methods alongside experimental data, scientists can accelerate the drug discovery process significantly.

In conclusion,5-Pyrimidinecarboxylic acid, 2-(phenylamino)-4-(trifluoromethyl)-, methyl ester, CAS No. 676594-29-9, represents an intriguing compound with potential applications in pharmaceutical research and development. Its unique structural features—particularly the combination of a phenylamino group at position 2 and a trifluoromethyl group at position 4—make it an attractive scaffold for designing novel bioactive molecules. Ongoing research into fluorinated pyrimidines suggests that this compound could play a significant role in addressing various therapeutic challenges.